Cas no 357426-13-2 (4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one)

4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one is a bicyclic organic compound featuring a fused azepine and benzene ring system. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid framework is conducive to selective functionalization, enabling precise modifications for target applications. The compound's well-defined stereochemistry and heterocyclic core also enhance its utility in medicinal chemistry, particularly in the development of central nervous system (CNS) active agents. High purity and consistent batch-to-batch reproducibility ensure reliable performance in research and industrial processes. Its compatibility with diverse reaction conditions further underscores its versatility as a building block in complex organic synthesis.
4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one structure
357426-13-2 structure
Product Name:4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one
CAS No:357426-13-2
MF:C11H11NO
MW:173.211142778397
MDL:MFCD18375197
CID:293134
PubChem ID:10130184
Update Time:2025-11-02

4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one
    • 1,5-Methano-2H-3-benzazepin-2-one, 1,3,4,5-tetrahydro-
    • 1,5-methano-2-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine
    • 1,5-Methano-2H-3-benzazepin-2-one,1,3,4,5-tetrahydro
    • 2,3,4,5-tetrahydro-1,5-methano-2-oxo-1H-3-benzazepine
    • I01-9385
    • 1,3,4,5-Tetrahydro-1,5-methano-2H-3-benzazepin-2-one
    • 357426-13-2
    • CS-0187907
    • DTPZUFKPINOVKL-UHFFFAOYSA-N
    • BS-49297
    • 10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-trien-9-one
    • SCHEMBL4959088
    • E75982
    • AKOS015891449
    • A924044
    • FT-0650207
    • 1,3,4,5-Tetrahydro-2H-1,5-methano-3-benzazepin-2-one
    • 10-azatricyclo[6.3.1.0,dodeca-2,4,6-trien-9-one
    • DTXSID10435965
    • ABBLOCKS B4081189
    • 9-oxo-10-aza-tricyclo[6.3.1.02,7]dodeca-2(7),3,5-triene
    • 1,3,4,5-tetrahydro-2H-1,5-methanobenzo[d]azepin-2-one
    • 10-AZATRICYCLO[6.3.1.0(2),?]DODECA-2,4,6-TRIEN-9-ONE
    • DB-013770
    • 10-azatricyclo[6.3.1.0(2),]dodeca-2,4,6-trien-9-one
    • MDL: MFCD18375197
    • Inchi: 1S/C11H11NO/c13-11-10-5-7(6-12-11)8-3-1-2-4-9(8)10/h1-4,7,10H,5-6H2,(H,12,13)
    • InChI Key: DTPZUFKPINOVKL-UHFFFAOYSA-N
    • SMILES: O=C1C2C3C=CC=CC=3C(CN1)C2

Computed Properties

  • Exact Mass: 173.08400
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.192
  • Boiling Point: 397.897°C at 760 mmHg
  • Flash Point: 234.426°C
  • Refractive Index: 1.592
  • PSA: 29.10000
  • LogP: 1.71610

4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one Security Information

  • Storage Condition:Sealed in dry,2-8°C

4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one Pricemore >>

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